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Abstract
12-Hydroxydodecanoic acid (12-HDA), a C12 ω-hydroxy fatty acid, is a versatile bio-based

monomer with significant potential across a spectrum of industrial applications. Its unique

bifunctional nature, possessing both a terminal hydroxyl and a carboxyl group, allows it to

serve as a fundamental building block for a variety of polymers and specialty chemicals. This

technical guide provides an in-depth overview of the synthesis, polymerization, and key

industrial uses of 12-HDA, with a focus on its applications in high-performance polymers,

cosmetics, and lubricants. Detailed experimental protocols, quantitative data, and process

visualizations are presented to support researchers and professionals in leveraging the unique

properties of this compound.

Introduction
12-Hydroxydodecanoic acid (12-HDA) is a saturated hydroxy fatty acid with the chemical

formula HO(CH₂)₁₁COOH.[1] Traditionally sourced from petrochemical precursors, recent

advancements in biotechnology have enabled its production from renewable feedstocks,

positioning it as a sustainable alternative in the chemical industry.[2] Its ability to undergo self-

polymerization via condensation reactions makes it an ideal monomer for the synthesis of

linear polyesters, specifically poly(12-hydroxydodecanoate), a biodegradable thermoplastic

with properties comparable to conventional plastics.[2] Furthermore, its amphiphilic nature

lends itself to applications in surfactants, emulsifiers, and as a functional ingredient in cosmetic
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and personal care formulations.[3][4] This guide will explore the synthesis pathways,

polymerization methodologies, and diverse industrial applications of 12-HDA, supported by

relevant technical data and experimental procedures.

Physicochemical Properties of 12-
Hydroxydodecanoic Acid
A thorough understanding of the fundamental physicochemical properties of 12-HDA is

essential for its effective utilization in various applications.

Property Value Reference

Molecular Formula C₁₂H₂₄O₃ [5]

Molecular Weight 216.32 g/mol [5]

CAS Number 505-95-3 [6]

Appearance White to off-white powder/solid [6]

Melting Point 85-88 °C [6]

Solubility
Slightly soluble in DMSO and

Methanol
[6]

LogP 2.866 (estimated) [6]

pKa 4.78 ± 0.10 (Predicted) [6]

Synthesis of 12-Hydroxydodecanoic Acid
The production of 12-HDA can be achieved through both chemical and biotechnological routes.

While chemical synthesis often involves multi-step processes with harsh reaction conditions,

enzymatic and whole-cell biocatalysis offer a more sustainable and highly selective alternative.

Biotechnological Synthesis
The biosynthesis of 12-HDA typically involves the ω-hydroxylation of dodecanoic acid (lauric

acid) using microorganisms or isolated enzymes. Cytochrome P450 monooxygenases are

particularly effective for this terminal hydroxylation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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